Cas no 1261903-20-1 (4-(5-Fluoro-2-methylphenyl)-2-methoxybenzoic acid)

• Product Name: 4-(5-Fluoro-2-methylphenyl)-2-methoxybenzoic acid
• CAS No: 1261903-20-1
• MF: C₁₅H₁₃FO₃
• MW: 260.260328054428
• MDL: MFCD18319690
• CID: 2762390
• PubChem ID: 53225608
• Update Time: 2025-05-25

4-(5-Fluoro-2-methylphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5'-Fluoro-3-methoxy-2'-methyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(5-FLUORO-2-METHYLPHENYL)-2-METHOXYBENZOIC ACID
• MFCD18319690
• 1261903-20-1
• DTXSID10689340
• 4-(5-Fluoro-2-methylphenyl)-2-methoxybenzoic acid, 95%
• 4-(5-Fluoro-2-methylphenyl)-2-methoxybenzoic acid

• MDL： MFCD18319690
• Inchi： 1S/C15H13FO3/c1-9-3-5-11(16)8-13(9)10-4-6-12(15(17)18)14(7-10)19-2/h3-8H,1-2H3,(H,17,18)
• InChI Key： OBNKXHXXMQDTFD-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1C=CC(C(=O)O)=C(C=1)OC

Computed Properties

• Exact Mass: 260.08487243Da
• Monoisotopic Mass: 260.08487243Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(5-Fluoro-2-methylphenyl)-2-methoxybenzoic acid

4-(5-Fluoro-2-methylphenyl)-2-methoxybenzoic Acid: A Comprehensive Overview

The compound 4-(5-Fluoro-2-methylphenyl)-2-methoxybenzoic acid, identified by the CAS number 1261903-20-1, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines a benzoic acid moiety with a substituted phenyl group and a methoxy substituent. The presence of fluorine and methyl groups further enhances its chemical reactivity and biological activity, making it a subject of extensive research in recent years.

Recent studies have highlighted the potential of 4-(5-Fluoro-2-methylphenyl)-2-methoxybenzoic acid as a key intermediate in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel drugs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The compound's ability to modulate key cellular pathways has been extensively investigated, with promising results in preclinical models.

In the context of agrochemicals, 4-(5-Fluoro-2-methylphenyl)-2-methoxybenzoic acid has been studied for its potential as a herbicide or fungicide. Its unique chemical properties allow it to interact with specific enzymes involved in plant metabolism, making it a candidate for sustainable agricultural solutions. Field trials have demonstrated its efficacy in controlling invasive plant species without significant adverse effects on non-target organisms.

The synthesis of 4-(5-Fluoro-2-methylphenyl)-2-methoxybenzoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to improve yield and purity, ensuring scalability for industrial production. The use of green chemistry principles in its synthesis has also been reported, aligning with global efforts to reduce environmental impact.

From a materials science perspective, 4-(5-Fluoro-2-methylphenyl)-2-methoxybenzoic acid has shown potential as a building block for advanced materials such as polymers and nanoparticles. Its ability to form stable covalent bonds under specific conditions makes it valuable in the design of high-performance materials for electronics and biomedical applications.

In conclusion, 4-(5-Fluoro-2-methylphenyl)-2-methoxybenzoic acid, CAS number 1261903-20-1, represents a versatile compound with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance in contemporary scientific advancements.